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Compound of Interest

Compound Name: Cupric bromide

Cat. No.: B045440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core redox properties of copper

(II) bromide (CuBr₂). It delves into its electrochemical behavior, relevant thermodynamic data,

and detailed experimental protocols for its characterization. This document is intended to serve

as a valuable resource for researchers, scientists, and professionals in drug development who

utilize or study transition metal compounds in their work.

Introduction to Copper (II) Bromide
Copper (II) bromide is an inorganic compound with the formula CuBr₂. It typically exists as a

black or dark brownish-black crystalline solid.[1] The copper atom in CuBr₂ is in the +2

oxidation state, which imparts it with interesting and useful redox characteristics.[2] This guide

will explore the fundamental principles governing its redox chemistry.

Electrochemical Properties
The redox behavior of copper (II) bromide in aqueous solutions is characterized by the

reduction of Cu(II) to Cu(I) and subsequently to metallic copper (Cu(0)). The presence of

bromide ions significantly influences the standard electrode potentials of these redox couples

due to the formation of copper-bromide complexes.
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The standard electrode potentials (E°) for the relevant copper and bromide half-reactions are

crucial for predicting the spontaneity of redox reactions. While the standard potential for the

Cu²⁺/Cu couple is well-established, the potentials for copper-bromide species require

consideration of complex formation.

Half-Reaction Standard Potential (E°) / V vs. SHE

Cu²⁺(aq) + 2e⁻ → Cu(s) +0.34

Cu²⁺(aq) + e⁻ → Cu⁺(aq) +0.153

Cu⁺(aq) + e⁻ → Cu(s) +0.521

Br₂(l) + 2e⁻ → 2Br⁻(aq) +1.07

Note: The potentials for Cu²⁺/Cu⁺ and Cu⁺/Cu can be influenced by the presence of bromide

ions due to the formation of complexes such as [CuBr₄]²⁻ and [CuBr₂]⁻.

The standard electrode potential for the Cu⁺/Cu half-cell can be calculated from the potentials

of the Cu²⁺/Cu and Cu²⁺/Cu⁺ couples.[3][4][5][6]

Redox Reactions
Copper (II) bromide can act as both an oxidizing and a reducing agent, depending on the

reaction conditions and the other species present.

As an Oxidizing Agent:

Cu(II) is readily reduced to Cu(I) or Cu(0). A common example is the reaction with a more

electropositive metal, such as aluminum:

3CuBr₂(aq) + 2Al(s) → 3Cu(s) + 2AlBr₃(aq)

As a Reducing Agent:

Under specific conditions, Cu(II) can be oxidized, though this is less common.
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This section provides detailed methodologies for key experiments used to characterize the

redox properties of copper (II) bromide.

Cyclic Voltammetry
Cyclic voltammetry (CV) is a powerful electrochemical technique to study the redox behavior of

CuBr₂. It provides information on reduction and oxidation potentials, electron transfer kinetics,

and the stability of the redox species.

Experimental Setup:

Potentiostat: An instrument to control the potential and measure the current.

Three-Electrode Cell:

Working Electrode: Glassy carbon or platinum electrode.

Reference Electrode: Saturated Calomel Electrode (SCE) or Silver/Silver Chloride

(Ag/AgCl) electrode.

Counter (Auxiliary) Electrode: Platinum wire.

Electrolyte Solution: A solution of CuBr₂ in a suitable supporting electrolyte (e.g., 0.1 M KBr

or KCl) to ensure conductivity. The solution should be deoxygenated by purging with an inert

gas (e.g., nitrogen or argon) prior to the experiment.

Procedure:

Prepare a solution of copper (II) bromide (e.g., 1-10 mM) in the chosen supporting

electrolyte.

Assemble the three-electrode cell with the prepared solution.

Purge the solution with an inert gas for at least 15-20 minutes to remove dissolved oxygen.

Maintain a blanket of the inert gas over the solution during the experiment.

Set the parameters on the potentiostat:
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Initial and Final Potentials: A range that encompasses the expected redox events (e.g.,

from +1.0 V to -1.0 V vs. Ag/AgCl).

Scan Rate: The speed at which the potential is swept (e.g., 100 mV/s). Multiple scan rates

can be used to investigate the nature of the redox processes.

Run the cyclic voltammogram and record the resulting plot of current versus potential.

A typical cyclic voltammogram of CuBr₂ shows two reduction peaks corresponding to the

Cu²⁺/Cu⁺ and Cu⁺/Cu⁰ transitions, and on the reverse scan, two oxidation peaks for the

reverse processes.[7]

Redox Titration
Redox titration can be used to determine the concentration of copper (II) ions in a solution by

reacting it with a suitable reducing agent. A common titrant is iron (II) sulfate.

Procedure:

Pipette a known volume of the copper (II) bromide solution into a conical flask.

Add a suitable complexing agent, such as phosphoric acid, and a source of bromide ions

(e.g., KBr) to stabilize the Cu(I) species formed during the titration.[8][9][10]

Titrate the solution with a standardized solution of iron (II) sulfate.

The endpoint can be determined potentiometrically using a platinum indicator electrode and

a reference electrode, or by using a redox indicator such as cacotheline.[8][9][10] The

solution will change color at the endpoint.

Repeat the titration to obtain concordant results.

Electrolysis of Aqueous Copper (II) Bromide
Electrolysis of an aqueous solution of CuBr₂ demonstrates the fundamental redox processes

occurring at the electrodes.

Experimental Setup:
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Electrolytic Cell: A beaker containing the aqueous CuBr₂ solution.

Electrodes: Inert electrodes, such as graphite or platinum.

DC Power Supply: To provide the electrical potential for electrolysis.

Procedure:

Prepare an aqueous solution of copper (II) bromide.

Immerse the two inert electrodes in the solution, ensuring they do not touch.

Connect the electrodes to the DC power supply. The electrode connected to the positive

terminal is the anode, and the one connected to the negative terminal is the cathode.

Turn on the power supply and observe the reactions at each electrode.

Observations and Reactions:

At the Cathode (Reduction): Copper ions are reduced to copper metal, which deposits on the

cathode. Cu²⁺(aq) + 2e⁻ → Cu(s)

At the Anode (Oxidation): Bromide ions are oxidized to bromine. 2Br⁻(aq) → Br₂(aq) + 2e⁻

The overall reaction is: CuBr₂(aq) → Cu(s) + Br₂(aq)

Visualizations
The following diagrams illustrate key concepts and workflows related to the redox properties of

copper (II) bromide.
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Redox Pathway of Copper (II) Bromide

Cu(II)Br₂
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Caption: Redox pathway of Copper (II) Bromide.
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Cyclic Voltammetry Experimental Workflow
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Caption: Cyclic Voltammetry Experimental Workflow.
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Electrolysis of Aqueous CuBr₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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